Cas no 1090450-78-4 (N-(3-chloro-2-fluorophenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide)

• Product Name: N-(3-chloro-2-fluorophenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide
• CAS No: 1090450-78-4
• MF: C₁₆H₁₇ClFN₃OS
• MW: 353.842084646225
• CID: 6039428
• PubChem ID: 9146905
• Update Time: 2025-05-24

N-(3-chloro-2-fluorophenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26593721
• 1090450-78-4
• Z90893912
• AKOS034686220
• N-(3-chloro-2-fluorophenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide

• Inchi： 1S/C16H17ClFN3OS/c1-9-11(10(2)20-16(19-9)23-3)7-8-14(22)21-13-6-4-5-12(17)15(13)18/h4-6H,7-8H2,1-3H3,(H,21,22)
• InChI Key： KUAFOWJHGTYJQJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)NC(CCC1=C(C)N=C(N=C1C)SC)=O

Computed Properties

• Exact Mass: 353.0764892g/mol
• Monoisotopic Mass: 353.0764892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chloro-2-fluorophenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide

Comprehensive Overview of N-(3-chloro-2-fluorophenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide (CAS 1090450-78-4)

N-(3-chloro-2-fluorophenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide, identified by its CAS number 1090450-78-4, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities. The presence of a chloro-fluorophenyl moiety and a methylsulfanyl pyrimidine group in its structure makes it a promising candidate for various applications, particularly in drug discovery and crop protection.

Recent trends in scientific literature highlight a growing interest in pyrimidine-based compounds due to their potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly intrigued by the structural versatility of this compound, which allows for modifications to enhance its efficacy and selectivity. The methylsulfanyl group in the pyrimidine ring is known to contribute to improved pharmacokinetic properties, making it a valuable scaffold for developing new therapeutic agents.

From an SEO perspective, common queries related to this compound include its synthesis methods, biological activities, and potential applications. Many researchers search for information on how this compound compares to other pyrimidine derivatives in terms of bioavailability and target specificity. Additionally, there is considerable interest in understanding its mechanism of action, particularly in the context of enzyme inhibition and receptor binding.

The agrochemical industry has also shown interest in N-(3-chloro-2-fluorophenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide due to its potential as a pesticide or herbicide. With increasing demand for eco-friendly crop protection solutions, this compound's unique structure offers opportunities for developing low-toxicity alternatives to conventional agrochemicals. Its selective activity against specific pests or weeds could make it a valuable tool in integrated pest management systems.

In the realm of medicinal chemistry, this compound's fluorinated aromatic ring and pyrimidine core are particularly noteworthy. Fluorination is a common strategy to improve a drug's metabolic stability and membrane permeability, while the pyrimidine ring is a privileged structure in many FDA-approved drugs. These features have led to investigations into its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current research priorities in oncology and immunology.

Analytical characterization of CAS 1090450-78-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming its purity and structural integrity, which are essential for reliable research outcomes. The compound's physicochemical properties, including solubility and stability under various conditions, are also active areas of investigation, as they directly impact its practical applications.

As the scientific community continues to explore structure-activity relationships in heterocyclic compounds, N-(3-chloro-2-fluorophenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide represents an interesting case study. Its molecular design incorporates multiple pharmacophores, offering researchers numerous avenues for structural optimization. This adaptability is particularly valuable in the current landscape of precision medicine and targeted therapies, where compounds with well-defined biological profiles are in high demand.

Looking ahead, the development of derivatives and analogues of this compound is likely to be a focus area for both academic and industrial researchers. The ability to fine-tune its properties through rational drug design approaches could lead to breakthroughs in treating challenging diseases or developing next-generation agrochemicals. As such, CAS 1090450-78-4 serves as an important building block in the ongoing quest for innovative solutions to some of today's most pressing scientific and societal challenges.